Cas no 874143-67-6 (Pyrazinamine, 6-chloro-N-(2-pyridinylmethyl)-)

• Product Name: Pyrazinamine, 6-chloro-N-(2-pyridinylmethyl)-
• CAS No: 874143-67-6
• MF: C₁₀H₉ClN₄
• MW: 220.65826010704
• CID: 1890208
• PubChem ID: 11615480
• Update Time: 2025-06-10

Pyrazinamine, 6-chloro-N-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 6-chloro-N-(2-pyridinylmethyl)-
• 6-CHLORO-N-(2-PYRIDINYLMETHYL)-2-PYRAZINAMINE
• 874143-67-6
• 6-chloro-N-(pyridin-2-ylmethyl)pyrazin-2-amine
• AKOS009154729
• 6-chloro-N-[(pyridin-2-yl)methyl]pyrazin-2-amine

• Inchi： 1S/C10H9ClN4/c11-9-6-12-7-10(15-9)14-5-8-3-1-2-4-13-8/h1-4,6-7H,5H2,(H,14,15)
• InChI Key： DGKHNHCAQKNFNO-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)NCC1C=CC=CN=1

Computed Properties

• Exact Mass: 220.0515740Da
• Monoisotopic Mass: 220.0515740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Color/Form: NA

Pyrazinamine, 6-chloro-N-(2-pyridinylmethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Pyrazinamine, 6-chloro-N-(2-pyridinylmethyl)-

Pyrazinamine, 6-chloro-N-(2-pyridinylmethyl) - CAS No. 874143-67-6

Pyrazinamine, 6-chloro-N-(2-pyridinylmethyl), also known by its CAS number 874143-67-6, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a pyrazine ring with a pyridine substituent, offering a wide range of functional groups for further chemical modifications.

The synthesis of Pyrazinamine, 6-chloro-N-(2-pyridinylmethyl) involves a series of well-established organic reactions. The core pyrazine ring is typically synthesized through the condensation of an aldehyde and an amine under specific conditions. The introduction of the chloro group at the 6-position and the N-(2-pyridinylmethyl) substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of applications, Pyrazinamine, 6-chloro-N-(2-pyridinylmethyl) has shown remarkable potential in drug discovery. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it an attractive candidate for developing new therapeutic agents. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The compound's unique electronic properties also make it suitable for use in agrochemicals, particularly as a component in fungicides and insecticides.

The latest research on Pyrazinamine, 6-chloro-N-(2-pyridinylmethyl) has focused on its role as a building block in medicinal chemistry. Scientists have explored its ability to form stable complexes with metal ions, which could lead to the development of novel contrast agents for medical imaging. Additionally, its use as an intermediate in the synthesis of more complex molecules has been reported in several high-impact journals.

In conclusion, Pyrazinamine, 6-chloro-N-(2-pyridinylmethyl) (CAS No. 874143-67-6) is a compound with immense potential across multiple industries. Its chemical versatility and recent research breakthroughs underscore its importance as a key player in modern organic synthesis and drug development.